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Compound of Interest

Compound Name:
Acetamide,2-[[2-

(dimethylamino)ethyl]thio]-

Cat. No.: B15348710

Get Quote

Executive Summary & Chemical Profile
Substance: Acetamide, 2-[[2-(dimethylamino)ethyl]thio]- CAS: 17321-47-0 (Representative)

Functional Class: Amino-thioether (Organic Sulfide)[1][2]

As a Senior Application Scientist, I advise that you treat this compound not merely as "organic

waste," but as a high-priority segregation target. The molecule contains two distinct functional

moieties that dictate its disposal pathway: a tertiary amine (basic, potential irritant) and a

thioether (sulfide linkage).[1][2]

Operational Risk: The primary operational risks during disposal are noxious odor evolution

(mercaptan-like smells) and incompatibility with oxidizers.[2] Improper commingling with

oxidizing acids (e.g., Nitric Acid) can lead to the rapid evolution of sulfur oxides (

) or violent exothermic reactions.[1]

Hazard Assessment & Waste Classification
Before handling, you must classify the waste stream to ensure downstream compliance

(RCRA/EPA).[1][2]
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Property Hazard Description Operational Implication

Chemical Structure
Nitrogen-Sulfur containing

organic.[2][3][4]

High BTU Value. Ideal for fuel

blending/incineration.[2]

Odor Threshold Low (Sulfur-based).[2]

Double Containment is

mandatory to prevent lab

evacuation due to smell.[2]

Reactivity
Incompatible with strong

oxidizers & acids.[2]

Strict Segregation. Do not pour

into "General Organic" carboys

containing peroxides or nitric

acid residues.[2]

Toxicity
Potential Irritant / Toxic.[2][3][5]

[6]

Handle as Hazardous Waste.

Do not dispose of down the

drain.

Regulatory Waste Codes (RCRA)
While this specific molecule is not typically P-listed or U-listed (unlike its cousin Thioacetamide,

U218), it must be characterized by its properties.[1][2]

D001 (Ignitable): If dissolved in flammable solvents (MeOH, EtOH).[1][2]

Non-Regulated Hazardous Waste: If pure solid, it often falls under state-specific "Toxic"

definitions or general "Organic Waste" for incineration.[1][2]

Pre-Disposal Treatment: The "Self-Validating"
Protocol
To ensure safety, we utilize a self-validating segregation system.[1][2] This prevents "silent"

failures where incompatible chemicals mix in a central waste drum.[2]

Step 1: The Oxidizer Check (Crucial)
Why: Thioethers react vigorously with oxidizers to form sulfoxides/sulfones.[2] Protocol: Verify

your waste carboy is free of oxidizers (Hydrogen Peroxide, Bleach, Nitric Acid).[1][2]
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Validation: Use a starch-iodide paper test on the waste container if the content history is

ambiguous. If positive (blue/black), DO NOT add this chemical.[1][2]

Step 2: pH Stabilization
Why: The amine group makes this compound basic.[2] Adding it to a highly acidic waste stream

can generate heat.[2] Protocol: Ensure the receiving solvent waste stream is Neutral or Basic

(pH 7-10).

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance or
Contaminated Debris)

Primary Containment: Place the solid substance or contaminated wipes/gloves into a clear

polyethylene bag (4 mil thickness minimum).[2]

Odor Sealing: Twist the bag neck, tape it shut, and place it into a secondary screw-top jar

(HDPE wide-mouth) or a secondary bag.

Note: This "Double-Bag-in-Jar" method is the industry standard for sulfur-containing solids

to prevent odor leaks in waste storage areas.

Labeling: Apply a hazardous waste label.

Text: "Solid Hazardous Waste - Organic Sulfide/Amine.[2] TOXIC. STENCH."

Disposal: Place in the Lab Pack drum destined for incineration.

Scenario B: Liquid Waste (Solutions)
Solvent Compatibility: Ensure the carrier solvent is non-halogenated (e.g., Methanol,

Ethanol, DMSO).[1][2]

Avoid: Mixing with Halogenated solvents (DCM, Chloroform) if your facility separates

them, as sulfur compounds can foul halogen recovery systems.[1][2]

Transfer: Pour into a dedicated "Non-Halogenated Organic" carboy.
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Vapor Suppression: Keep the cap tightly closed immediately after addition.[2] If the odor is

detectable, use a Vented Cap with Carbon Filter to trap sulfur volatiles.[1][2]

Record Keeping: Log the addition on the carboy tag immediately. Write out the full chemical

name; do not use abbreviations.

Visualized Workflows
Diagram 1: Disposal Decision Tree
This flowchart guides the researcher through the physical state and contamination level to

determine the correct waste stream.

Waste Generation:
Acetamide, 2-[[2-(dimethylamino)ethyl]thio]-

Determine Physical State

Solid / Debris
(Pure or Wipes) Liquid Solution

Double Bag + 
Secondary Jar (Odor Control) Check Solvent Type

Lab Pack Drum
(Incineration)

Non-Halogenated
(MeOH, EtOH, DMSO)

Halogenated
(DCM, Chloroform)

Stream A: Organic Combustible
(High BTU)

Preferred Route

Stream B: Halogenated Waste
(Requires Specific Handling)

Acceptable if Necessary
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with incineration protocols.

Diagram 2: Chemical Incompatibility Warning
A visualization of the "Do Not Mix" rules to prevent accidents.

Acetamide,
2-[[2-(dimethylamino)ethyl]thio]-

Strong Oxidizers
(H2O2, HNO3, Bleach)

 DO NOT MIX 

Strong Acids
(HCl, H2SO4)

 DO NOT MIX 

Violent Reaction /
Sulfoxide Formation

Exothermic Heat /
Fume Generation

Click to download full resolution via product page

Figure 2: Critical incompatibility map.[2] Segregation from oxidizers is paramount to prevent

uncontrolled oxidation of the sulfur moiety.

Emergency Contingencies
In the event of a spill or exposure, execute the following immediately:

Spill Cleanup:

Do NOT use Bleach: While bleach is often used to oxidize smells, using it on a

concentrated amine/sulfide spill can be too vigorous.[1][2]

Use: Vermiculite or clay absorbents.[2]

Decontamination: After bulk removal, clean the surface with a dilute soapy water solution,

followed by a dilute (1-5%) hydrogen peroxide wipe only if the bulk material is gone, to

neutralize residual odor.[1]

Exposure:
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Skin: Wash with soap and water for 15 minutes.[2][7] The amine component is alkaline

and can cause chemical burns if left untreated.[2]

Eyes: Flush for 15 minutes.[2][7] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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